Cas no 28783-50-8 (3,4-dihydrothienopyridine)

• Product Name: 3,4-dihydrothienopyridine
• CAS No: 28783-50-8
• MF: C₇H₇NS
• MW: 137.202180147171
• CID: 4643350
• Update Time: 2025-06-11

3,4-dihydrothienopyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydrothieno<2,3-c>pyridine
• Thieno[2,3-c]pyridine,4,5-dihydro-
• 4,5-dihydrothieno[2,3-c]pyridine
• 3,4-dihydrothienopyridine

• Inchi： 1S/C7H7NS/c1-3-8-5-7-6(1)2-4-9-7/h2,4-5H,1,3H2
• InChI Key： QSHYKABEGLZUQT-UHFFFAOYSA-N
• SMILES： C1=NCCC2C=CSC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 3,4-dihydrothienopyridine

3,4-Dihydrothienopyridine: A Comprehensive Overview

The compound with CAS No 28783-50-8, commonly referred to as 3,4-dihydrothienopyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their versatile applications in drug discovery and materials science.

3,4-Dihydrothienopyridine is a bicyclic structure consisting of a pyridine ring fused with a thiophene ring. The presence of sulfur in the thiophene moiety imparts unique electronic properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays. Recent studies have highlighted its potential as a scaffold for developing novel therapeutic agents targeting neurodegenerative diseases and cancer.

One of the most intriguing aspects of CAS No 28783-50-8 is its ability to undergo a wide range of chemical transformations. Researchers have successfully employed this compound as a starting material for synthesizing complex heterocycles with diverse functional groups. For instance, the introduction of electron-withdrawing groups on the pyridine ring has been shown to enhance its binding affinity towards certain protein targets, paving the way for potential drug candidates.

In terms of biological activity, 3,4-dihydrothienopyridine has demonstrated promising results in preclinical studies. It has been reported to exhibit anti-inflammatory and antioxidant properties, which are crucial for combating oxidative stress-related disorders. Furthermore, its ability to modulate key cellular pathways involved in inflammation and apoptosis makes it a valuable tool in the development of novel therapeutics.

The synthesis of CAS No 28783-50-8 involves a multi-step process that typically begins with the preparation of intermediate thioamides or thioureas. These intermediates are then subjected to cyclization reactions under specific conditions to form the desired bicyclic structure. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

From an environmental standpoint, 3,4-dihydrothienopyridine has shown biodegradability under certain conditions, which is a positive attribute considering its potential industrial applications. However, further studies are required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, CAS No 28783-50-8, or 3,4-dihydrothienopyridine, stands out as a versatile compound with immense potential across multiple disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthesis and biological applications, position it as a key player in future research and development efforts.